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Primary Reason for Market Withdrawal

The decision to withdraw zimelidine was driven by the occurrence of Guillain-Barré syndrome (GBS) in

some patients [1] [2] [3]. This association was deemed an unacceptable risk that outweighed the drug's

benefits.

Condition: Guillain-Barré syndrome is an autoimmune disorder that attacks the peripheral nerves [3].

Clinical Presentation: Cases linked to zimelidine involved symptoms such as muscle weakness,
paralysis, and potentially life-threatening respiratory failure [4] [3]. Some patients exhibited distal

weakness more than proximal weakness, sometimes with cranial nerve involvement [4].
Supporting Data: Cerebrospinal fluid (CSF) analysis in these cases often showed a high protein

level, and some patients had documented reduced nerve conduction velocities, consistent with a
demyelinating neuropathy [4].

Other Documented Safety Concerns

While GBS was the primary cause for withdrawal, other adverse effects were reported, which contributed to

the overall safety profile assessment.

Concern Description

Other Neurological
Effects

Tremors, seizures, and extrapyramidal symptoms (movement disorders) were

noted [3].
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Concern Description

Liver Toxicity Rare cases of hepatitis and liver failure were reported, necessitating monitoring
of liver enzymes [3].

Serotonin
Syndrome

A known risk with SSRIs, this potentially life-threatening condition involves
agitation, confusion, rapid heart rate, and muscle rigidity [3].

Withdrawal
Symptoms

Abrupt discontinuation could cause flu-like symptoms, dizziness, and "brain
zaps" [3].

Zimelidine's Development and Withdrawal Timeline

The following diagram outlines the key events from zimelidine's development to its market withdrawal.

1970s: Development at Astra AB

1982: Market Launch
(Europe)

1983: GBS Cases Reported

1984: Worldwide Withdrawal

Click to download full resolution via product page

Key events in the history of Zimelidine

Development (1970s): Zimelidine was developed in Sweden by Arvid Carlsson and his team at

Astra AB. It was derived from the antihistamine pheniramine and represented a novel class of
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antidepressants [1] [5].

Market Launch (1982): It was launched in Europe under brand names like Zelmid and was noted for
its efficacy with fewer anticholinergic side effects than older tricyclic antidepressants [4] [6] [5].

Identification of Risk & Withdrawal (1983-1984): Within a year and a half of its launch, reports of
GBS emerged. The drug was subsequently withdrawn worldwide in 1983-1984 [4] [1] [7].

Impact and Legacy

Zimelidine's withdrawal had an immediate impact but ultimately paved the way for future SSRIs.

Regulatory Caution: The incident made regulatory agencies like the FDA more cautious about
approving the next SSRI, fluoxetine (Prozac), which was approved in 1987 after a lengthy review [5].

Confirmation of SSRI Viability: Subsequent SSRIs (e.g., fluoxetine, sertraline, paroxetine) did not
show the same risk of GBS, confirming that the issue was specific to zimelidine and not the entire

SSRI class [5].

Zimelidine's history serves as a critical case study in drug development, highlighting the importance of

robust post-marketing surveillance and the potential for rare, serious adverse effects to emerge only after a

drug is in widespread use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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